Cas no 72287-76-4 (tert-Butyl (2-(dimethylamino)-2-oxoethyl)carbamate)

• Product Name: tert-Butyl (2-(dimethylamino)-2-oxoethyl)carbamate
• CAS No: 72287-76-4
• MF: C₉H₁₈N₂O₃
• MW: 202.250822544098
• MDL: MFCD09152695
• CID: 549423
• PubChem ID: 11401437
• Update Time: 2025-06-07

tert-Butyl (2-(dimethylamino)-2-oxoethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2-(dimethylamino)-2-oxoethyl)carbamate
• Carbamic acid, N-[2-(dimethylamino)-2-oxoethyl]-, 1,1-dimethylethyl ester
• tert-butyl N-[2-(dimethylamino)-2-oxoethyl]carbamate
• tert-Butyl N-[2-(dimethylamino)-2-oxoethyl]-carbamate
• butyldimethylaminooxoethylcarbamate
• N-boc-glycene-N,Ndimethylamide
• N-t-butoxycarbonylglycine-N',N'-dimethylamide
• MFCD09152695
• 72287-76-4
• tert-Butyl N-[(dimethylcarbamoyl)methyl]carbamate
• tert-butyl N-[2-(dimethylamino)-2-oxoethyl]carbamate;tert-butyl 2-(dimethylamino)-2-oxoethylcarbamate;tert-butyl N-[(diMethylcarbaMoyl)Methyl]carbaMate
• tert-Butyl 2-(dimethylamino)-2-oxoethylcarbamate
• DTXSID30464717
• XCA28776
• FT-0680618
• A847782
• tert-Butyl(2-(dimethylamino)-2-oxoethyl)carbamate
• tert-Butyl [2-(dimethylamino)-2-oxoethyl]carbamate
• SCHEMBL1328516
• 7Y-0621
• AKOS005071142
• Q-103490
• tert-butyl2-(dimethylamino)-2-oxoethylcarbamate
• N-Boc-glycinedimethylamide
• DB-002109

• MDL： MFCD09152695
• Inchi： 1S/C9H18N2O3/c1-9(2,3)14-8(13)10-6-7(12)11(4)5/h6H2,1-5H3,(H,10,13)
• InChI Key： PIHHWCMBAMTJAK-UHFFFAOYSA-N
• SMILES： O(C(NCC(N(C)C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 202.13200
• Monoisotopic Mass: 202.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.043
• Melting Point: 66-68°
• Boiling Point: 313.5 °C at 760 mmHg
• Flash Point: 143.4 °C
• Refractive Index: 1.457
• PSA: 58.64000
• LogP: 0.99020

tert-Butyl (2-(dimethylamino)-2-oxoethyl)carbamate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-Butyl (2-(dimethylamino)-2-oxoethyl)carbamate

tert-Butyl (2-(dimethylamino)-2-oxoethyl)carbamate (CAS No. 72287-76-4): A Comprehensive Overview

tert-Butyl (2-(dimethylamino)-2-oxoethyl)carbamate (CAS No. 72287-76-4) is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and medicinal chemistry. This compound, often referred to as Boc-DMAE, is a protected derivative of dimethylaminoacetic acid, which plays a crucial role in the synthesis of various biologically active molecules and drug candidates.

The tert-butyl carbamate group in Boc-DMAE serves as a protecting group for the amine functionality, allowing for selective and controlled deprotection during synthetic sequences. This feature makes Boc-DMAE an essential intermediate in the development of peptides, peptidomimetics, and other complex organic molecules. The dimethylamino group, on the other hand, imparts significant biological activity and reactivity, making it a valuable scaffold for the design of novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of Boc-DMAE in the synthesis of compounds with diverse therapeutic potentials. For instance, studies have shown that derivatives of Boc-DMAE exhibit promising activities as inhibitors of specific enzymes involved in various disease pathways. One notable example is the use of Boc-DMAE derivatives as inhibitors of cholinesterases, which are key enzymes in the regulation of neurotransmitter levels in the brain. These inhibitors have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease.

In addition to its role in enzyme inhibition, Boc-DMAE has also been explored for its potential as a prodrug moiety. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes within the body. The tert-butyl carbamate group in Boc-DMAE can be designed to release active dimethylaminoacetic acid upon cleavage by specific enzymes or under certain physiological conditions. This approach can enhance the bioavailability and pharmacokinetic properties of drug candidates, leading to improved therapeutic outcomes.

The synthetic accessibility of Boc-DMAE has further contributed to its widespread use in chemical research. The compound can be synthesized through well-established methods involving the reaction of dimethylaminoacetic acid with di-tert-butyl dicarbonate (Boc₂O). This straightforward synthesis route ensures a consistent supply of high-purity Boc-DMAE for both academic and industrial applications.

From a safety and handling perspective, tert-Butyl (2-(dimethylamino)-2-oxoethyl)carbamate is generally considered safe when proper precautions are taken. However, like many organic compounds, it should be handled with care to avoid exposure to skin or inhalation. Storage conditions should be controlled to prevent degradation and maintain its stability over time.

In conclusion, tert-Butyl (2-(dimethylamino)-2-oxoethyl)carbamate (CAS No. 72287-76-4) is a multifunctional compound with a wide range of applications in chemical and pharmaceutical research. Its unique chemical properties make it an invaluable tool for the synthesis of biologically active molecules and drug candidates. As ongoing research continues to uncover new possibilities for its use, Boc-DMAE remains a key player in the advancement of medicinal chemistry and drug discovery.